ML148

Enzyme kinetics Inhibition mechanism 15-PGDH
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C20H21N3O
Molecular Weight 319.4 g/mol
Cat. No. B15613574
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameML148
Molecular FormulaC20H21N3O
Molecular Weight319.4 g/mol
Structural Identifiers
InChIInChI=1S/C20H21N3O/c1-15-6-5-7-17(12-15)23-14-21-18-13-16(8-9-19(18)23)20(24)22-10-3-2-4-11-22/h5-9,12-14H,2-4,10-11H2,1H3
InChIKeyYQNOQZALLOQMPY-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





ML148 Compound Procurement Guide: A Selective 15-PGDH Uncompetitive Inhibitor for Prostaglandin Pathway Research


ML148 (CID-3243760, Compound 13) is a small-molecule inhibitor of NAD⁺-dependent 15-hydroxyprostaglandin dehydrogenase (15-PGDH/HPGD), discovered through quantitative high-throughput screening (qHTS) by the NIH Chemical Genomics Center [1]. It belongs to the benzimidazole-carboxamide chemical class and is classified as an uncompetitive inhibitor—binding preferentially to the enzyme–substrate complex rather than the free enzyme—an attribute that distinguishes it mechanistically from competitive 15-PGDH inhibitors such as ML147 within the same probe family [1]. ML148 is supplied primarily as a research-use-only chemical probe for interrogating prostaglandin E2 (PGE2) signaling, inflammation, and tissue regeneration pathways [1].

Mechanism Uncompetitive inhibitor binding enzyme–substrate complex for prostaglandin pathway studies
Pathway PGE₂ signaling, inflammation, and tissue regeneration research models
Use Context Research-use-only chemical probe; supplied as mechanistic tool compound

Why Generic Substitution Fails: ML148 Differentiation from In-Class 15-PGDH Inhibitors


The 15-PGDH inhibitor landscape includes multiple chemical scaffolds—thiazolidinediones, pyrrole-based probes, and benzimidazole-carboxamides—that exhibit divergent inhibition mechanisms, selectivity profiles, and ADME properties. ML148 is an uncompetitive inhibitor requiring prior substrate–enzyme complex formation [1], whereas ML147 from the same probe family is competitive [1]; ML387 and ML388, developed as successor probes from the ML148/ML149 scaffold, possess improved aqueous solubility and microsomal stability but exhibit markedly different selectivity indices against off-target dehydrogenases [2]. These differences mean that substituting one 15-PGDH inhibitor for another—even within the same chemical series—can alter experimental outcomes in cell-based PGE2 induction assays and in vitro ADME profiling. The quantitative evidence below establishes where ML148 offers verifiable differentiation that should inform procurement decisions.

Inhibition mechanism mismatch
ML148 is uncompetitive; ML147 is competitive. Kinetic behavior and substrate dependence may not transfer directly.
Selectivity and ADME divergence
Successor probes ML387/ML388 exhibit different off-target profiles and metabolic stability; endpoint response may shift.
Solubility and formulation context
Aqueous solubility differs across chemical series, potentially altering assay concentration range and exposure.

ML148 Quantitative Differentiation Evidence: Head-to-Head Selectivity, Mechanism, and ADME Data


Uncompetitive vs. Competitive Inhibition Mechanism: ML148 vs. ML147

ML148 is an uncompetitive inhibitor of 15-PGDH, meaning it binds exclusively to the enzyme–substrate (E–S) complex, not to the free enzyme. This contrasts with ML147 (CID-3245059), a competitive inhibitor from the same probe family that competes directly with substrate for the free enzyme active site [1]. The uncompetitive mechanism of ML148 is confirmed by kinetic analysis: at a concentration of 10 nM, ML148 reduces the apparent Km by approximately 50% and decreases Vmax by approximately 25%, a hallmark kinetic signature of uncompetitive inhibition [1]. In contrast, ML147, as a competitive inhibitor, increases apparent Km without affecting Vmax [1]. This mechanistic distinction has direct practical consequences: ML148 becomes more potent at higher substrate concentrations (a therapeutically relevant scenario when PGE2 is elevated), while ML147 loses potency under the same conditions.

Inhibition Mechanism
Head-to-head
ML148: uncompetitive; 10 nM reduced Km ~50%, Vmax ~25%
ML147: competitive; Km increase, Vmax unchanged
Supports uncompetitive kinetic study context
Substrate-dependent potency modulation
Enzyme kinetics Inhibition mechanism 15-PGDH

Selectivity Index Against Off-Target Dehydrogenase ALDH1A1: ML148 vs. ML387

ML148 demonstrates a substantial selectivity window against aldehyde dehydrogenase 1A1 (ALDH1A1), the most sequence-homologous off-target dehydrogenase for 15-PGDH. In parallel counterscreen assays, ML148 exhibits an IC50 of 56 nM for 15-PGDH versus 36,000 nM for ALDH1A1, yielding a selectivity index of approximately 643-fold [1]. By contrast, the successor probe ML387 (CID-71307587), which emerged from SAR optimization of the ML148/ML149 scaffold, shows an IC50 of 22 nM for 15-PGDH but only 607 nM for ALDH1A1—a selectivity index of approximately 28-fold [2]. Against the more distantly related dehydrogenases HADH2 and HSD17β4, ML148 displays even greater discrimination, with IC50 values exceeding 57,500 nM (>1,026-fold selectivity) [1]. The ~23-fold greater selectivity index of ML148 over ML387 against ALDH1A1 may be relevant in experimental contexts where ALDH1A1 co-inhibition could confound phenotypic readouts.

ALDH1A1 Selectivity
Cross-study comparable
ML148: selectivity index ~643-fold
ML387: selectivity index ~28-fold
Higher ALDH1A1 discrimination context
Trade-off with on-target potency
Selectivity ALDH1A1 Off-target profiling Dehydrogenase counterscreen

PAMPA Passive Permeability: ML148 vs. ML149 and ML387

Parallel Artificial Membrane Permeability Assay (PAMPA) data at pH 7.4 place ML148 among the more permeable 15-PGDH chemical probes. In a comparative ADME profiling dataset, ML148 exhibited a PAMPA permeability of 1,196 × 10⁻⁶ cm/s [1]. This represents approximately 2.0-fold higher passive permeability than the close analog ML149 (599 × 10⁻⁶ cm/s) [1] and approximately 1.9-fold higher than the successor probe ML387 (624 × 10⁻⁶ cm/s) [2]. The only comparator surpassing ML148 in this dimension is ML388 (1,330 × 10⁻⁶ cm/s) [2]; however, ML388's advantage is offset by its poor rat liver microsomal stability (T½ = 1.8 min) [2]. ML148 thus occupies a distinct position in the permeability–stability trade-off space, offering robust passive diffusion while retaining moderate metabolic stability (RLM T½ = 7.3 min) [1].

Passive Permeability
Cross-study comparable
ML148: 1,196 × 10⁻⁶ cm/s
ML149: 599; ML387: 624; ML388: 1,330
Supports cell permeability selection context
Permeability–stability trade-off profile
PAMPA permeability ADME Cell permeability Chemical probe optimization

Cellular PGE2 Induction Potency in A549 Lung Cancer Cells: ML148 vs. ML149

In a head-to-head cell-based assay measuring PGE2 production via HTRF (homogeneous time-resolved fluorescence) in A549 lung cancer cells, ML148 achieved an AC50 of 0.469 μM with a maximum induction of 129% relative to vehicle control [1]. The close analog ML149 (CID-2331284), tested in the same assay system, exhibited a significantly higher AC50 of 0.743 μM with a lower maximum induction of 106% [1]. In LNCaP prostate cancer cells, ML148 again outperformed ML149: AC50 of 0.884 μM (62% induction) for ML148 versus 2.797 μM (73% induction) for ML149, representing an approximately 3.2-fold greater potency for ML148 [1]. While ML387 and ML388 successors achieve even greater potency (ML387: AC50 = 0.662 μM with 174% induction in A549 cells) [1], they trade off the selectivity advantages described in Evidence Item 2. ML148 thus represents the strongest cellular PGE2 induction potency among the original three-probe set (ML147/ML148/ML149).

Cellular PGE₂ Induction
Head-to-head
ML148: A549 AC₅₀ 0.469 μM, 129% induction
ML149: A549 AC₅₀ 0.743 μM, 106% induction
Supports cell-based PGE₂ pathway activation studies
LNCaP data also available
Cellular efficacy PGE2 induction A549 cells LNCaP cells HTRF assay

Aqueous Kinetic Solubility Limitation: ML148 vs. ML387 and ML388 Successor Probes

A significant practical limitation of ML148 is its modest aqueous kinetic solubility. In the original probe characterization, ML148 exhibited a kinetic solubility of only 3 μM in PBS buffer (pH 7.4) [1]. In a later ADME profiling study using an alternative quantification method (UV detection), solubility was reported as >47 μM [2], but this value is still substantially lower than the successor probes ML387 (>50 μM) [3] and ML388 (28 μM) [3]. The original 3 μM measurement places ML148 among the least soluble probes in the 15-PGDH inhibitor family [1]. Users should note that this solubility constraint may affect the highest testable concentration range in cell-free biochemical assays and necessitate the use of DMSO stock solutions with careful control of final organic solvent concentration (typically ≤0.1% DMSO). In comparison, ML149's solubility was reported as >45 μM [2], and the combined PAMPA and Caco-2 data for ML148 (Caco-2 Papp = 15 × 10⁻⁶ cm/s, efflux ratio = 0.53) suggest that despite limited aqueous solubility, ML148 has adequate membrane permeability to achieve intracellular exposure [1].

Aqueous Solubility
Cross-study comparable
ML148: 3 μM (original) / >47 μM (later)
ML387: >50 μM; ML149: >45 μM
Solubility-limited assay concentration context
DMSO stock control recommended
Aqueous solubility Formulation ADME Chemical probe limitations

Broad-Profiling Selectivity Across >450 In Vitro Pharmacology Assays: ML148 vs. Family

As part of the NIH Molecular Libraries Probe Production Network characterization, ML148 was tested in 501 in vitro pharmacology assays via PubChem's broad-profiling panel [1]. Across these assays, ML148 demonstrated activity only in HPGD-related assays performed at the NCGC, with no significant off-target activity detected against other dehydrogenase or reductase enzymes in the panel [1]. For context, the competitive inhibitor ML147 was tested across 459 assays with the same outcome, and ML149 across 507 assays [1]. While the successor probes ML387 and ML388 were tested against an expanded panel of five specific dehydrogenases (HPGD, ALDH1A1, LDHA, LDHB, rGAPDH, HSD17β4) and showed inactivity against LDHA, LDHB, rGAPDH, and HSD17β4 [2], ML148's broader profiling across >500 diverse biochemical and cellular targets provides a distinct, empirically validated breadth of selectivity evidence. This broad profiling dataset constitutes a unique differentiator for researchers concerned about cryptic off-target pharmacology confounding mechanistic interpretations.

Broad Profiling Selectivity
Class-level inference
Active only in HPGD assays across 501-panel
Supports off-target exclusion context
Broader profiling scope than successor probes
Broad profiling Selectivity PubChem Off-target safety

ML148 Optimal Application Scenarios: Evidence-Based Procurement Guidance


Cell-Based PGE2 Pathway Activation Studies Requiring Robust Intracellular Target Engagement

ML148 is the preferred choice among the original probe trio (ML147/ML148/ML149) for cell-based assays measuring PGE2 induction, based on its AC50 of 0.469 μM and 129% maximum induction in A549 cells—1.6× more potent than ML149 [1]. Its high PAMPA permeability (1,196 × 10⁻⁶ cm/s) [2] and favorable Caco-2 efflux ratio (0.53) [3] support efficient passive cellular uptake, enabling robust intracellular 15-PGDH inhibition at sub-micromolar concentrations. Researchers studying prostaglandin-mediated inflammation, wound healing, or bone formation should consider ML148 when cellular potency and passive permeability are primary selection criteria. Note that aqueous solubility limitations (3 μM original measurement) [3] necessitate careful DMSO stock preparation and solvent control.

Mechanistic Studies Requiring Uncompetitive Inhibition with Substrate-Dependent Potentiation

For biochemical or biophysical studies where the inhibition mechanism directly impacts data interpretation, ML148's uncompetitive mode of action—binding exclusively to the enzyme–substrate complex—provides a unique tool. This property, confirmed by kinetic measurements showing a 50% Km reduction and 25% Vmax decrease at 10 nM [3], makes ML148 the appropriate choice over competitive inhibitor ML147 when researchers aim to investigate the conformational or functional consequences of stabilizing the ES complex. The uncompetitive mechanism also implies that ML148's inhibitory potency increases under conditions of elevated substrate (PGE2) concentration, a scenario relevant to inflammatory microenvironments where prostaglandin levels are pathologically upregulated.

Target Validation Experiments Requiring Broad-Profiling Selectivity Evidence

ML148 has been tested across 501 in vitro pharmacology assays through PubChem's broad-profiling panel, with activity restricted exclusively to HPGD-related assays [3]. This extensive off-target profiling dataset—exceeding the focused dehydrogenase panels used for successor probes ML387 and ML388 [1]—provides procurement-level confidence for target validation experiments. Additionally, ML148's 643-fold selectivity over ALDH1A1 [3] is ~23× greater than ML387's selectivity index (~28-fold) [1], making ML148 the superior choice when ALDH1A1 co-inhibition could confound phenotypic interpretation, such as in retinoic acid signaling or cancer stem cell studies where ALDH1A1 activity is a known biomarker.

SAR and Chemical Biology Studies Using the Benzimidazole-Carboxamide Scaffold

ML148 serves as the reference compound for the benzimidazole-carboxamide 15-PGDH inhibitor series that led to the development of ML387 and ML388 [1]. Its defined chemical structure (piperidin-1-yl(1-m-tolyl-1H-benzo[d]imidazol-5-yl)methanone) [3] and well-characterized selectivity profile (IC50s of 56 nM [15-PGDH], 36,000 nM [ALDH1A1], >57,500 nM [HADH2], >57,500 nM [HSD17β4]) [3] establish it as an essential benchmark for SAR campaigns. When procuring ML148 alongside successor probes, researchers can systematically de-convolute the structural determinants of selectivity (ML148's 643-fold window vs. ML387's 28-fold) and metabolic stability (ML148 RLM T½ = 7.3 min vs. ML387 RLM T½ = 23 min) [2].

Application
Selection Property
Validation Focus
Cell-based PGE₂ pathway activation studies
Uncompetitive inhibition, high passive permeability
Intracellular target engagement, PGE₂ induction endpoint
Mechanistic studies of ES complex stabilization
Uncompetitive binding to enzyme–substrate complex
Kinetic parameter shift under elevated substrate
Target validation requiring broad off-target profiling
501-assay broad profiling, high ALDH1A1 selectivity index
Off-target confound exclusion in phenotypic readouts
SAR studies of benzimidazole-carboxamide scaffold
Defined scaffold, selectivity and metabolic stability profile
Benchmark for selectivity and stability SAR

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

37 linked technical documents
Explore Hub


Quote Request

Request a Quote for ML148

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.